Cas no 2870674-70-5 (2H-1-Benzopyran-2-methanamine, 2-ethyl-3,4-dihydro- )

• Product Name: 2H-1-Benzopyran-2-methanamine, 2-ethyl-3,4-dihydro-
• CAS No: 2870674-70-5
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5563195
• Update Time: 2025-06-08

2H-1-Benzopyran-2-methanamine, 2-ethyl-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-3,4-dihydro-2H-1-benzopyran-2-methanamine (ACI)
• 2H-1-Benzopyran-2-methanamine, 2-ethyl-3,4-dihydro-

• Inchi： 1S/C12H17NO/c1-2-12(9-13)8-7-10-5-3-4-6-11(10)14-12/h3-6H,2,7-9,13H2,1H3
• InChI Key： SBLREOREEVDENJ-UHFFFAOYSA-N
• SMILES： O1C(CC)(CN)CCC2C1=CC=CC=2

Additional information on 2H-1-Benzopyran-2-methanamine, 2-ethyl-3,4-dihydro-

Introduction to 2H-1-Benzopyran-2-methanamine, 2-ethyl-3,4-dihydro- (CAS No. 2870674-70-5)

2H-1-Benzopyran-2-methanamine, 2-ethyl-3,4-dihydro- (CAS No. 2870674-70-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and structural versatility. The compound's unique chemical structure and properties make it a valuable candidate for various research and development purposes.

The chemical structure of 2H-1-Benzopyran-2-methanamine, 2-ethyl-3,4-dihydro- consists of a benzopyran ring with a methanamine substituent at the 2-position and an ethyl group at the 2-position of the benzene ring. The presence of the methanamine group imparts significant reactivity and functional versatility to the molecule, making it suitable for a wide range of chemical reactions and modifications.

In the field of medicinal chemistry, 2H-1-Benzopyran-2-methanamine, 2-ethyl-3,4-dihydro- has been explored for its potential therapeutic applications. Recent studies have shown that compounds with similar structures exhibit promising pharmacological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. These findings suggest that 2H-1-Benzopyran-2-methanamine, 2-ethyl-3,4-dihydro- could be a valuable lead compound for the development of new drugs targeting various diseases.

The synthesis of 2H-1-Benzopyran-2-methanamine, 2-ethyl-3,4-dihydro- typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of an appropriate ketone with an amine followed by cyclization and reduction steps. The choice of reagents and reaction conditions is crucial for achieving high yields and purity of the final product. Advanced synthetic techniques such as catalytic hydrogenation and transition-metal-catalyzed coupling reactions have also been employed to optimize the synthesis process.

In addition to its potential therapeutic applications, 2H-1-Benzopyran-2-methanamine, 2-ethyl-3,4-dihydro- has been studied for its use in materials science. The compound's unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Recent research has focused on incorporating benzopyran derivatives into polymer matrices to enhance their performance in these areas.

The biological activity of 2H-1-Benzopyran-2-methanamine, 2-ethyl-3,4-dihydro- has been evaluated through various in vitro and in vivo assays. In cell-based assays, the compound has shown significant cytotoxicity against cancer cell lines while exhibiting minimal toxicity towards normal cells. These results highlight its potential as an anticancer agent and warrant further investigation into its mechanism of action.

To ensure the safe handling and storage of 2H-1-Benzopyran-2-methanamine, 2-ethyl-3,4-dihydro-, it is important to follow standard laboratory practices. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling the compound to minimize exposure risks.

In conclusion, 2H-1-Benzopyran-2-methanamine, 2-ethyl-3,4-dihydro- (CAS No. 2870674-70-5) is a versatile compound with promising applications in pharmaceutical research and materials science. Its unique chemical structure and properties make it a valuable candidate for further exploration and development. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, contributing to advancements in both scientific understanding and practical applications.